Cas no 2092028-48-1 ((E)-2'-(phenyldiazenyl)-[1,1':4',1''-terphenyl]-4,4''-diamine)

• Product Name: (E)-2'-(phenyldiazenyl)-[1,1':4',1''-terphenyl]-4,4''-diamine
• CAS No: 2092028-48-1
• Molecular Formula: C₂₄H₂₀N₄
• Molecular Weight: 364.442404747009
• CID: 4762378
• PubChem ID: 101891553

(E)-2'-(phenyldiazenyl)-[1,1':4',1''-terphenyl]-4,4''-diamine Properties

Names and Identifiers

• (E)-2'-(phenyldiazenyl)-[1,1':4',1''-terphenyl]-4,4''-diamine
• 4,4''-Diamino-2'-[(E)-2-phenyldiazene-1-yl]-1,1':4',1''-terbenzene
• 4,4''-Diamino-2'-(phenylazo)-1,1':4',1''-terbenzene
• CS-0170614
• 2092028-48-1
• G64755

• InChIKey： SZEIRRWHIDAMTC-BYYHNAKLSA-N
• Inchi： 1S/C24H20N4/c25-20-11-6-17(7-12-20)19-10-15-23(18-8-13-21(26)14-9-18)24(16-19)28-27-22-4-2-1-3-5-22/h1-16H,25-26H2/b28-27+
• SMILES： N(/C1C=C(C=CC=1C1C=CC(=CC=1)N)C1C=CC(=CC=1)N)=N\C1C=CC=CC=1

Computed Properties

• Exact Mass: 364.16879665g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 364.16879665g/mol
• Heavy Atom Count: 28
• Complexity: 485
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• Boiling Point: 625.0±55.0 °C(Predicted)
• pka: 4.17±0.10(Predicted)
• Density: 1.18±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls